Cas no 1158351-76-8 (N,N-Dimethyl-4-[(propylamino)methyl]aniline hydrochloride)

• Product Name: N,N-Dimethyl-4-[(propylamino)methyl]aniline hydrochloride
• CAS No: 1158351-76-8
• MF: C₁₂H₂₁ClN₂
• MW: 228.761542081833
• MDL: MFCD07106962
• CID: 4681836
• Update Time: 2025-05-24

N,N-Dimethyl-4-[(propylamino)methyl]aniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethyl-4-[(propylamino)methyl]aniline hydrochloride
• Cl.CCCNCC1=CC=C(C=C1)N(C)C

• MDL： MFCD07106962
• Inchi： 1S/C12H20N2.ClH/c1-4-9-13-10-11-5-7-12(8-6-11)14(2)3;/h5-8,13H,4,9-10H2,1-3H3;1H
• InChI Key： MHSGDRURGZYQNL-UHFFFAOYSA-N
• SMILES： Cl.N(CCC)CC1C=CC(=CC=1)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 137
• Topological Polar Surface Area: 15.3

Additional information on N,N-Dimethyl-4-[(propylamino)methyl]aniline hydrochloride

Comprehensive Overview of N,N-Dimethyl-4-[(propylamino)methyl]aniline hydrochloride (CAS No. 1158351-76-8)

N,N-Dimethyl-4-[(propylamino)methyl]aniline hydrochloride (CAS No. 1158351-76-8) is a specialized organic compound widely utilized in pharmaceutical research, chemical synthesis, and material science. This compound, characterized by its tertiary amine and hydrochloride salt functional groups, has garnered significant attention due to its versatile applications in drug discovery and catalysis. Its molecular structure, featuring a dimethylaniline core and a propylamino side chain, makes it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the demand for N,N-Dimethyl-4-[(propylamino)methyl]aniline hydrochloride has surged, particularly in the field of medicinal chemistry. Researchers are increasingly exploring its potential as a building block for bioactive compounds, including central nervous system (CNS) agents and antimicrobials. The compound's ability to act as a ligand or precursor in metal-catalyzed reactions further enhances its utility in organic synthesis. This aligns with the growing interest in sustainable chemistry and green synthesis, as scientists seek efficient and environmentally friendly methods to produce high-value chemicals.

The CAS No. 1158351-76-8 is often associated with queries related to its physical and chemical properties, such as solubility, melting point, and stability. These parameters are critical for researchers optimizing reaction conditions or formulating drug delivery systems. For instance, the compound's hydrochloride salt form improves its solubility in aqueous media, making it suitable for biological assays and in vitro studies. Additionally, its protonated amine group facilitates interactions with biological targets, a feature highly valued in pharmacology.

Another area of interest is the compound's role in photocatalysis and advanced materials. With the rise of renewable energy technologies, N,N-Dimethyl-4-[(propylamino)methyl]aniline hydrochloride has been investigated as a photosensitizer or electron donor in solar cell applications. Its aromatic amine structure contributes to electron delocalization, a property essential for light-harvesting materials. This connection to clean energy research underscores the compound's relevance in addressing global challenges like climate change and energy sustainability.

From a commercial perspective, CAS No. 1158351-76-8 is often sourced by pharmaceutical companies and research institutions. The compound's purity and synthetic route are frequently discussed topics, as they directly impact its cost-effectiveness and scalability. Manufacturers emphasize high-yield synthesis protocols to meet the demands of large-scale production, while ensuring compliance with regulatory standards such as Good Manufacturing Practices (GMP). This focus on quality control resonates with the broader trend of precision chemistry in the life sciences sector.

In summary, N,N-Dimethyl-4-[(propylamino)methyl]aniline hydrochloride (CAS No. 1158351-76-8) is a multifaceted compound with applications spanning drug development, catalysis, and material science. Its unique structural features and functional groups make it a valuable asset in both academic research and industrial processes. As scientific advancements continue to evolve, this compound is poised to play an even greater role in addressing some of the most pressing challenges in healthcare and sustainable technology.